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Compound of Interest |

Compound Name: 3'-Hydroxy-Volkensiflavon
Cat. No.: B14076058
Get Quote

As a Senior Application Scientist, | recognize that handling novel or highly potent biologically
active compounds requires moving beyond basic, generalized safety data sheets. 3'-Hydroxy-
Volkensiflavon (CAS: 119459-71-1) is a naturally occurring dimeric flavonoid (biflavonoid)
isolated from Garcinia species[1][2]. In preclinical drug development, it is highly valued for its
ability to modulate critical cellular survival mechanisms, specifically targeting autophagy and
apoptosis pathways[1][3].

Because of its potent bioactivity and the specific organic solvents required for its reconstitution,
laboratory personnel must adopt rigorous, self-validating safety protocols. This guide provides
the causal reasoning behind every safety measure to ensure both operator protection and
experimental integrity.

Hazard Identification & The Causality of Risk

Before selecting Personal Protective Equipment (PPE), we must understand the mechanistic
hazards of the compound to build a self-validating safety system.

» Biological Activity & Cytotoxicity: 3'-Hydroxy-Volkensiflavon induces apoptosis and
modulates autophagy via the inhibition of the PI3K/Akt/mTOR pathway and the activation of
caspase cascades[3][4]. Accidental systemic exposure—whether via inhalation of the fine
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powder or transdermal absorption—poses a genuine risk of off-target cytotoxicity to the
operator.

e Solvent-Mediated Permeation: As a hydrophobic polyketide derivative, this compound
requires polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or ethanol for
reconstitution[2]. DMSO is a known penetration enhancer that rapidly crosses the epidermal
barrier, carrying dissolved solutes directly into the bloodstream. This chemical reality dictates
our strict hand-protection protocols[5][6].

Chemical & Physical Properties Matrix

Summarizing quantitative data to inform handling logistics:

Operational & Safety
Property Value L
Implication

Essential identifier for

Environmental Health & Safety
CAS Number 119459-71-1 .

(EHS) logging and waste

disposal tracking[1].

High molecular weight (540.47

g/mol); settles quickly but can
Molecular Formula C30H20011 i o]

form highly irritating, inhalable

dust if disturbed[1].

Vials must be equilibrated to
room temperature before
opening to prevent

Storage Temperature -20°C ] )
condensation, which
hydrolyzes and degrades the

compound[1].

High biological potency

requires BSL-2 equivalent
Primary Targets Autophagy, Apoptosis chemical handling controls to

prevent accidental exposure[1]

[3].
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Personal Protective Equipment (PPE) Requirements

To establish a fail-safe environment, PPE must be selected based on the specific interaction

between the compound, the solvent, and the operator[5].

PPE Category

Specification

Scientific Rationale

Hand Protection

100% Nitrile Gloves (Double-

gloving recommended)

Latex is highly permeable to
DMSO. Nitrile provides
superior chemical resistance
against the solvent required for
biflavonoid reconstitution,
preventing transdermal

delivery of the compound]6].

Eye/Face Protection

ANSI Z87.1 Chemical Splash
Goggles

Protects against micro-

splashes during the pipetting
of DMSO solutions. Standard
safety glasses are insufficient

for liquid chemical handling[5].

Body Protection

100% Cotton Lab Coat
(Buttoned), Long Pants,

Closed-toe Shoes

Synthetic fabrics can melt or
react with certain solvents. A
fully buttoned coat minimizes
exposed dermal surface
area[5][6].

Respiratory Controls

Class Il Biological Safety
Cabinet (BSC) or Chemical
Fume Hood

Primary engineering control.
Eliminates the need for an N95
respirator by capturing
aerosolized powder during the
weighing and transfer

process[5].

Mechanistic and Operational Visualizations
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3'-Hydroxy-Volkensiflavon
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Mechanistic pathway of 3'-Hydroxy-Volkensiflavon targeting autophagy and apoptosis.
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Initiate Handling Protocol

Transfer to Class || BSC / Fume Hood

Don PPE: Nitrile Gloves, Goggles, Lab Coat

Weigh & Reconstitute (e.g., in DMSO)

Yes (Powder) Yes (Solution)
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Wet Spill: Apply inert absorbent

Dry Spill: Dampen (No sweeping)

Post-experiment

Dispose as Hazardous Chemical Waste
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Standard operating procedure and spill response logic for handling 3'-Hydroxy-
Volkensiflavon.

Experimental Protocols: Safe Handling & Reconstitution

This step-by-step methodology ensures compound integrity while eliminating exposure risks.
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Protocol 1: Reconstitution of 3'-Hydroxy-Volkensiflavon (10 mM Stock)

Thermal Equilibration: Transfer the vial from -20°C storage to a desiccator at room
temperature for 30 minutes. Causality: Opening a cold vial introduces atmospheric moisture,
which hydrolyzes the compound and alters its molarity.

Pre-Centrifugation: Briefly centrifuge the sealed vial at 3,000 x g for 5-10 seconds. Causality:
Dislodges any lyophilized powder adhered to the cap during transit, preventing
aerosolization upon opening.

Engineering Controls: Transfer the vial to a certified Class Il BSC or Chemical Fume
Hood[5]. Don all required PPE (Nitrile gloves, goggles, lab coat).

Solvent Addition: Carefully uncap the vial. Add the calculated volume of sterile DMSO (e.g.,
~185 uL for 1 mg of powder to achieve a 10 mM stock).

Dissolution: Pipette the solution up and down gently. Critical: Do not vortex an unsealed
tube, as this generates micro-aerosols. If the compound resists dissolution, seal the tube and
sonicate in a water bath for 1-2 minutes.

Aliquot and Store: Divide the stock into 10-20 pL single-use aliquots in amber
microcentrifuge tubes (to prevent photodegradation) and store immediately at -80°C.

Spill Response & Disposal Plan

A spill involving a biologically active compound requires immediate, methodical action to
prevent cross-contamination and exposure.

Protocol 2: Hazardous Spill Cleanup

 |solate & Assess: Evacuate the immediate area. If the spill occurred outside a fume hood,
upgrade PPE to include an N95/P100 particulate respirator before re-entering to prevent
inhalation of the active dust[5].

e Dry Spill Containment (Powder): Do not sweep or brush the powder, as this suspends
particles in the breathing zone. Instead, gently cover the spill with absorbent paper towels
lightly dampened with 70% ethanol or water.
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o Wet Spill Containment (DMSO Solution): Surround and cover the liquid spill with an inert
chemical absorbent (e.g., vermiculite or sand).

o Collection: Use a disposable plastic scraper to collect the dampened powder or saturated
absorbent. Place the material into a rigid, sealable hazardous waste container.

o Decontamination: Wash the affected surface with a laboratory detergent solution, followed by
a 70% ethanol wipe. Causality: 3'-Hydroxy-Volkensiflavon is highly hydrophobic; water
alone will not remove residual chemical films.

o Disposal: Label the container clearly as "Hazardous Chemical Waste: Contains 3'-Hydroxy-
Volkensiflavon (Biflavonoid) and DMSO." Transfer to your institution's Environmental Health
and Safety (EHS) department for incineration[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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